Cas no 62952-03-8 (Acetic acid, ([1,1'-biphenyl]-4-yloxy)-, 4-methylphenyl ester)

Acetic acid, ([1,1'-biphenyl]-4-yloxy)-, 4-methylphenyl ester structure
62952-03-8 structure
Product Name:Acetic acid, ([1,1'-biphenyl]-4-yloxy)-, 4-methylphenyl ester
CAS No:62952-03-8
MF:C21H18O3
MW:318.365826129913
CID:428346
PubChem ID:23011251
Update Time:2025-04-19

Acetic acid, ([1,1'-biphenyl]-4-yloxy)-, 4-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, ([1,1'-biphenyl]-4-yloxy)-, 4-methylphenyl ester
    • (4-methylphenyl) 2-(4-phenylphenoxy)acetate
    • 62952-03-8
    • AKOS003501452
    • 4-Methylphenyl [([1,1'-biphenyl]-4-yl)oxy]acetate
    • DTXSID00629790
    • Inchi: 1S/C21H18O3/c1-16-7-11-20(12-8-16)24-21(22)15-23-19-13-9-18(10-14-19)17-5-3-2-4-6-17/h2-14H,15H2,1H3
    • InChI Key: VPMDQZZKSLYEOG-UHFFFAOYSA-N
    • SMILES: O(CC(=O)OC1C=CC(C)=CC=1)C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 318.12564
  • Monoisotopic Mass: 318.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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